Cas no 2097943-27-4 (N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide)

• Product Name: N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide
• CAS No: 2097943-27-4
• MF: C₉H₁₇FN₂O
• MW: 188.242485761642
• CID: 5048248
• Update Time: 2025-05-23

N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-fluoropyrrolidine-2-carboxamide
• N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide

• Inchi： 1S/C9H17FN2O/c1-3-12(4-2)9(13)8-5-7(10)6-11-8/h7-8,11H,3-6H2,1-2H3
• InChI Key： UKRQFNKIDMHMHV-UHFFFAOYSA-N
• SMILES： FC1CNC(C(N(CC)CC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.6
• Topological Polar Surface Area: 32.299

Additional information on N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide

Recent Advances in the Study of N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide (CAS: 2097943-27-4)

N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide (CAS: 2097943-27-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key areas of research has been the optimization of synthetic routes for N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a fluorination reaction mediated by a novel palladium catalyst. This method not only improved the yield but also reduced the formation of unwanted byproducts, making it more suitable for large-scale production.

Pharmacological evaluations have revealed that N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide exhibits notable activity as a modulator of GABA receptors, which are critical targets for treating anxiety and epilepsy. In vitro studies using rat cortical neurons showed that the compound enhances GABAergic neurotransmission, suggesting its potential as a novel anxiolytic or anticonvulsant agent. Further in vivo studies are underway to validate these findings.

Another promising avenue of research involves the compound's role in metabolic regulation. Preliminary data from a 2024 study in the European Journal of Pharmacology indicated that N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide may influence glucose metabolism by modulating insulin secretion in pancreatic beta cells. This finding opens up possibilities for its use in diabetes research, although more extensive preclinical studies are needed to confirm its efficacy and safety.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent investigations. A 2023 study in Drug Metabolism and Disposition reported that N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide has favorable oral bioavailability and a relatively long half-life in rodent models, which could translate to less frequent dosing in clinical applications. However, further studies are required to assess its metabolic stability and potential drug-drug interactions in humans.

Despite these promising developments, challenges remain. For instance, the exact molecular mechanisms underlying the compound's effects on GABA receptors and glucose metabolism are not yet fully understood. Additionally, toxicological studies are needed to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, N,N-Diethyl-4-fluoropyrrolidine-2-carboxamide (CAS: 2097943-27-4) represents a versatile and promising candidate for further development in multiple therapeutic areas. Continued research into its synthesis, pharmacology, and clinical potential will be essential to fully realize its applications in medicine.